Cas no 52024-33-6 (2-(4-Chlorobenzene)sulfonyl-5-nitropyridine)

• Product Name: 2-(4-Chlorobenzene)sulfonyl-5-nitropyridine
• CAS No: 52024-33-6
• MF: C₁₁H₇ClN₂O₄S
• MW: 298.702280282974
• MDL: MFCD01927967
• CID: 4017723
• PubChem ID: 4623526
• Update Time: 2025-04-24

2-(4-Chlorobenzene)sulfonyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4-chlorophenyl)sulfonyl]-5-nitro-
• 2-[(4-Chlorobenzene)sulfonyl]-5-nitropyridine
• 52024-33-6
• MFCD01927967
• 2-(4-chlorophenyl)sulfonyl-5-nitropyridine
• SQBJPDVVJGLJMQ-UHFFFAOYSA-N
• SCHEMBL11400975
• 2-(4'-chlorophenylsulphonyl)-5-nitro-pyridine
• 2-[(4-chlorophenyl)sulfonyl]-5-nitropyridine
• AKOS005067115
• BE-0766
• AJ-333/09216028
• 2-(4-chlorobenzenesulfonyl)-5-nitropyridine
• 2-(4-Chlorobenzene)sulfonyl-5-nitropyridine

• MDL： MFCD01927967
• Inchi： 1S/C11H7ClN2O4S/c12-8-1-4-10(5-2-8)19(17,18)11-6-3-9(7-13-11)14(15)16/h1-7H
• InChI Key： SQBJPDVVJGLJMQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(Cl)C=C1)C1=CC=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.9815056Da
• Monoisotopic Mass: 297.9815056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-(4-Chlorobenzene)sulfonyl-5-nitropyridine

Pyridine, 2-[(4-chlorophenyl)sulfonyl]-5-nitro- (CAS No. 52024-33-6): Properties, Applications, and Market Insights

Pyridine, 2-[(4-chlorophenyl)sulfonyl]-5-nitro- (CAS No. 52024-33-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitro-substituted pyridine derivative is characterized by its unique molecular structure, which combines a pyridine ring with a 4-chlorophenylsulfonyl group and a nitro substituent. Such structural features make it a valuable intermediate in synthetic chemistry and a subject of ongoing research.

The compound's chemical properties include a molecular weight of approximately 298.71 g/mol and a distinct melting point range, which varies depending on its purity and crystalline form. Its solubility profile is another critical aspect, as it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetone, while being less soluble in water. These properties make Pyridine, 2-[(4-chlorophenyl)sulfonyl]-5-nitro- particularly useful in reactions requiring controlled solubility and reactivity.

In the pharmaceutical industry, this compound has been explored as a building block for the synthesis of bioactive molecules. Researchers have investigated its potential in developing novel antimicrobial agents and enzyme inhibitors, leveraging its nitro and sulfonyl functional groups for targeted interactions. The rise of antibiotic resistance has spurred interest in such derivatives, making CAS No. 52024-33-6 a relevant topic in drug discovery discussions.

Another growing application lies in agrochemical research. The compound's structural motifs are often found in pesticides and herbicides, where its electron-withdrawing groups enhance stability and activity. With increasing global demand for sustainable crop protection solutions, Pyridine, 2-[(4-chlorophenyl)sulfonyl]-5-nitro- is being studied for its role in next-generation formulations that balance efficacy and environmental safety.

From a market perspective, the demand for specialized pyridine derivatives like 52024-33-6 has been steadily rising. The compound's versatility in synthesis and its relevance to high-growth sectors such as pharmaceuticals and agrochemicals contribute to its commercial appeal. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and industrial clients.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are exploring catalytic methods and solvent-free reactions to produce Pyridine, 2-[(4-chlorophenyl)sulfonyl]-5-nitro- with reduced environmental impact. This aligns with broader industry trends toward sustainable and efficient chemical processes.

For those working with CAS No. 52024-33-6, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, away from direct sunlight and moisture. Safety data sheets (SDS) provide detailed guidelines for its use, ensuring compliance with laboratory and industrial standards.

In summary, Pyridine, 2-[(4-chlorophenyl)sulfonyl]-5-nitro- represents a compelling example of how tailored molecular structures can drive innovation across multiple industries. Its applications in drug discovery, agrochemicals, and materials science highlight its versatility, while ongoing research continues to uncover new possibilities. As the scientific community seeks solutions to global challenges, compounds like 52024-33-6 will remain at the forefront of chemical innovation.